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Introduction

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane tyrosine kinase that plays
a pivotal role in regulating critical cellular processes, including proliferation, differentiation,
survival, and migration.[1] Upon ligand binding, EGFR dimerizes and undergoes
autophosphorylation on specific tyrosine residues within its intracellular domain. This
autophosphorylation creates docking sites for various signaling proteins, initiating downstream
cascades such as the RAS-RAF-MEK-ERK and PI3K-Akt pathways.[1] Dysregulation of EGFR
signaling is a common driver in the development and progression of numerous cancers,
making it a key target for therapeutic intervention.

Tyrphostin AG30 is a potent and selective inhibitor of EGFR tyrosine kinase.[2][3][4][5][6] It
acts as an ATP-competitive inhibitor, binding to the kinase domain of EGFR and thereby
blocking its autophosphorylation and subsequent downstream signaling.[7] These application
notes provide a comprehensive guide for utilizing Tyrphostin AG30 to study EGFR
phosphorylation in a cell-based context, with detailed protocols for experimental execution and
data analysis.
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Property

Description

Mechanism of Action

ATP-competitive inhibitor of EGFR tyrosine
kinase.[7]

Molecular Weight

205.17 g/mol [5]

Soluble in DMSO (e.g., 41 mg/mL).[2] For cell

culture, prepare a concentrated stock solution in

Solubility ] ] o
DMSO and dilute to the final concentration in
the culture medium.

Store stock solutions at -20°C for up to one

Storage month or at -80°C for up to six months.[3] Avoid

repeated freeze-thaw cycles.

Quality Control

Purity should be verified by HPLC and identity
confirmed by 'H-NMR and Mass Spectrometry.

EGFR Signaling Pathway and Inhibition by

Tyrphostin AG30

The following diagram illustrates the canonical EGFR signaling pathway and the point of

inhibition by Tyrphostin AG30.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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